MK-8970
Overview
Description
MK-8970 is an acetal carbonate prodrug of raltegravir with enhanced colonic absorption.
Scientific Research Applications
Crystallographic Landscape of MK-8970
MK-8970 is a racemic acetal carbonate prodrug of raltegravir, commonly known as Isentress. A study by Tsou et al. (2015) explored the polymorphism of MK-8970, examining its thermodynamic relationship across different crystalline forms. They discovered two enantiotropic polymorphs of MK-8970 with a crossover temperature around 117 °C. This research was pivotal in addressing processing challenges during the scale-up of MK-8970, offering insights into form control and solubility characteristics in various solvents, which is essential for large-scale production and pharmaceutical application of the drug (Tsou et al., 2015).
Application in Advanced Instrumentation
Microwave Kinetic Inductance Detectors (MKIDs) represent a novel low-temperature detector technology where MK-8970 has potential applications. Ulbricht et al. (2021) reviewed the use of MKIDs in various scientific instruments, such as observational astronomy, particle physics, and material science. MKIDs' scalability makes them suitable for a range of modern applications, indicating the potential use of MK-8970 in these areas (Ulbricht et al., 2021).
Nanometre-Scale Thermometry in a Living Cell
In the field of biological research, MK-8970 may find application in nanoscale thermometry. Kucsko et al. (2013) demonstrated a method using nitrogen–vacancy colour centres in diamond for sensitive probing of temperature variations on nanometre scales. This technique could be crucial in understanding cellular processes and could be enhanced using compounds like MK-8970, aiding in the precise control and measurement of temperature in biological systems (Kucsko et al., 2013).
properties
Product Name |
MK-8970 |
|---|---|
Molecular Formula |
C25H29FN6O8 |
Molecular Weight |
560.54 |
IUPAC Name |
Ethyl (1-((4-((4-fluorobenzyl)carbamoyl)-1-methyl-2-(2-(5-methyl- 1,3,4-oxadiazole-2-carboxamido)propan-2-yl)-6-oxo-1,6-dihydropyrimidin-5-yl)oxy)ethyl) carbonate |
InChI |
InChI=1S/C25H29FN6O8/c1-7-37-24(36)40-14(3)39-18-17(19(33)27-12-15-8-10-16(26)11-9-15)28-23(32(6)22(18)35)25(4,5)29-20(34)21-31-30-13(2)38-21/h8-11,14H,7,12H2,1-6H3,(H,27,33)(H,29,34) |
InChI Key |
RSSRYSPYSWIJRL-UHFFFAOYSA-N |
SMILES |
O=C(OCC)OC(OC1=C(C(NCC2=CC=C(F)C=C2)=O)N=C(C(C)(NC(C3=NN=C(C)O3)=O)C)N(C)C1=O)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
MK8970; MK 8970; MK-8970 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(3-chlorophenyl)-N-(4-piperazin-1-ylphenyl)pyrazolo[1,5-a]pyrimidine-5-carboxamide](/img/structure/B1193161.png)
